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Compound of Interest

Compound Name: Methyl 4-chlorobutyrate

Cat. No.: B147174

This document provides comprehensive, step-by-step guidance for the safe and compliant
disposal of Methyl 4-chlorobutyrate, ensuring the safety of laboratory personnel and
adherence to regulatory standards. The procedures outlined are designed for researchers,
scientists, and professionals in drug development.

Essential Safety Information

Methyl 4-chlorobutyrate is classified as a hazardous chemical. Understanding its properties is
the first step in safe handling and disposal.

Key Hazard and Physical Data Summary
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Property Data Source

Physical State Liquid, Colorless [1]

Flammable liquid (Category 3),
Skin irritant (Category 2), Eye
o irritant (Category 2), Specific
GHS Classification - ) [1112]
target organ toxicity - single
exposure (Category 3,

Respiratory system)

Signal Word Warning [1][2]13]
Flash Point 59 °C (138.2 °F) - Closed Cup [1]
Boiling Point 175 - 176 °C (347 - 348.8 °F) [1]

UN Number UN3272 [1][2]
Proper Shipping Name ESTERS, N.O.S. [11[2]
Hazard Class 3 (Flammable Liquid) [1][2]

Immediate Safety and Spill Response Protocol

In the event of a small spill (<50 mL), immediate action is required to contain and clean the
substance safely.

Methodology for Small Spill Cleanup
e Ensure Proper Ventilation: Work in a well-ventilated area or a chemical fume hood.[4]

o Wear Personal Protective Equipment (PPE): At a minimum, this includes nitrile gloves, safety
glasses or goggles, and a laboratory coat.[2][4]

o Contain the Spill: Absorb the liquid onto an inert absorbent material such as vermiculite,
sand, or cat litter.[1][4]

o Collect Absorbent Material: Carefully scoop the contaminated absorbent material into a
suitable, sealable container for disposal.[1][4]
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o Label as Waste: Clearly label the container with "Hazardous Waste" and the chemical name
"Methyl 4-chlorobutyrate (spill debris).”

» Final Disposal: Treat the sealed container as hazardous waste and follow the disposal
procedures outlined in the next section.

Operational Plan: Step-by-Step Disposal Procedure

The disposal of Methyl 4-chlorobutyrate is governed by federal and state regulations,
including the Resource Conservation and Recovery Act (RCRA).[5][6] Due to its flash point
below 140°F, it is classified as an ignitable hazardous waste.[5][7][8] Under no circumstances
should this chemical be disposed of down the drain.[1][5]

Step 1: Waste Segregation

Proper segregation is critical to prevent dangerous chemical reactions and to ensure cost-
effective disposal.

o Designate a Waste Stream: Collect Methyl 4-chlorobutyrate waste in a container
specifically designated for halogenated organic solvents.[8]

» Avoid Mixing: Do not mix with non-halogenated solvents, as this significantly increases
disposal costs.[8]

o Check Compatibility: Ensure that no incompatible materials are added to the container.
Methyl 4-chlorobutyrate is incompatible with strong acids, bases, oxidizing agents, and
reducing agents.[1]

Step 2: Container Selection and Management

The integrity of the waste container is paramount for safety.

o Use Appropriate Containers: The container must be chemically compatible with Methyl 4-
chlorobutyrate. A glass or high-density polyethylene (HDPE) container is typically suitable.
The original product container can be used if it is in good condition.[9] Do not use food-grade
containers.[9]
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 Inspect Container: Ensure the container is free from damage or deterioration and has a
secure, leak-proof screw-on cap.[6][8]

» Keep Container Closed: The waste container must remain closed at all times, except when
actively adding waste.[5][8][9]

e Do Not Overfill: Fill containers to a maximum of 90% capacity to allow for vapor expansion.
[10]

Step 3: Labeling
Accurate labeling is a regulatory requirement and essential for safety.
o Attach a Hazardous Waste Tag: As soon as the first drop of waste is added, affix a

hazardous waste tag provided by your institution's Environmental Health & Safety (EHS)
department.

o Complete Information: Clearly write the full chemical name, "Methyl 4-chlorobutyrate,” and
list all other constituents and their approximate percentages.[5] Avoid using abbreviations or
chemical formulas.

 Indicate Hazards: Mark the appropriate hazard boxes on the tag (e.g., Flammable, Irritant).

Step 4: Storage in a Satellite Accumulation Area (SAA)

Waste must be stored safely at its point of generation.

» Designated Location: Store the labeled waste container in a designated Satellite
Accumulation Area (SAA).[5][7][9] This area must be at or near the point of waste generation
and under the control of laboratory personnel.[6][8]

o Secondary Containment: Place the waste container in a secondary containment bin to
prevent spills from spreading.[10]

e Segregation within SAA: Store the halogenated waste away from incompatible materials,
particularly acids and bases.[9]
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o Accumulation Limits: Be aware of SAA limits, which are typically a maximum of 55 gallons for

hazardous waste.[5][7]

Step 5: Arranging for Final Disposal

Final disposal must be handled by licensed professionals.

e Request Pickup: Once the waste container is full (or before accumulation time limits are
exceeded), complete and submit a hazardous waste pickup request form to your institution's
EHS office.[5]

o EHS Management: The EHS department will collect the waste from your laboratory.[5] They
are responsible for managing the transfer to a licensed hazardous waste disposal company
that will transport it to an approved treatment, storage, and disposal facility (TSDF).[5]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of Methyl 4-
chlorobutyrate.
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Caption: Workflow for Methyl 4-chlorobutyrate Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b147174?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC126520050&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-methyl-4chlorobutyrate-CASNO-3153-37-04637-EN.aspx
https://static.cymitquimica.com/products/3B/pdf/sds-C0823.pdf
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
http://www.geo.utexas.edu/geosafety/PDF/hazwaste.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.benchchem.com/product/b147174#methyl-4-chlorobutyrate-proper-disposal-procedures
https://www.benchchem.com/product/b147174#methyl-4-chlorobutyrate-proper-disposal-procedures
https://www.benchchem.com/product/b147174#methyl-4-chlorobutyrate-proper-disposal-procedures
https://www.benchchem.com/product/b147174#methyl-4-chlorobutyrate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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